Cas no 2165657-47-4 (3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)-)

• Product Name: 3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)-
• CAS No: 2165657-47-4
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5174257
• Update Time: 2025-10-19

3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)-

• Inchi： 1S/C11H14FNO/c12-10-3-1-2-8(4-10)11-6-13-5-9(11)7-14/h1-4,9,11,13-14H,5-7H2/t9-,11+/m1/s1
• InChI Key： HOJIBLLFDVLDFW-KOLCDFICSA-N
• SMILES： N1C[C@@H](C2=CC=CC(F)=C2)[C@@H](CO)C1

Additional information on 3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)-

Research Brief on 3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)- (CAS: 2165657-47-4)

The compound 3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)- (CAS: 2165657-47-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is of particular interest due to its potential applications in drug discovery, especially as a building block for the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents targeting neurological disorders and other diseases.

One of the key areas of research involving this compound is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) targeting drugs. The (3R,4R)-stereochemistry of the molecule is critical for its binding affinity to specific receptors, making it a valuable scaffold for the design of enantiomerically pure pharmaceuticals. Recent publications have highlighted its utility in asymmetric synthesis and its potential to improve the efficacy and safety profiles of next-generation CNS drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's effectiveness as a precursor in the synthesis of fluorinated analogs of known antipsychotic drugs. The study reported that the introduction of the 3-fluorophenyl group at the 4-position of the pyrrolidine ring enhanced the compound's metabolic stability and blood-brain barrier permeability. These findings suggest that 3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)- could play a pivotal role in the development of new treatments for schizophrenia and related disorders.

Another recent investigation, featured in ACS Chemical Neuroscience, focused on the compound's potential as a modulator of dopamine receptors. The study utilized molecular docking simulations and in vitro assays to evaluate the binding interactions of the compound with D2 and D3 receptor subtypes. The results indicated that the (3R,4R)-configuration confers high selectivity for D3 receptors, which could be leveraged to design drugs with reduced side effects compared to current antipsychotic medications.

Beyond its applications in CNS drug development, 3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)- has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead structure for novel antibiotics.

In conclusion, the latest research on 3-Pyrrolidinemethanol, 4-(3-fluorophenyl)-, (3R,4R)- (CAS: 2165657-47-4) underscores its versatility and importance in pharmaceutical chemistry. Its applications span from CNS drug development to antimicrobial agents, making it a compound of significant interest for future research. Continued exploration of its pharmacological properties and synthetic utility is expected to yield further breakthroughs in the coming years.